Cas no 5400-65-7 (1,1'-Biphenyl,4,4'-difluoro-2,2'-dimethoxy-)

1,1'-Biphenyl,4,4'-difluoro-2,2'-dimethoxy- structure
5400-65-7 structure
Product Name:1,1'-Biphenyl,4,4'-difluoro-2,2'-dimethoxy-
CAS No:5400-65-7
MF:C14H12F2O2
MW:250.240691184998
CID:375477
PubChem ID:223125
Update Time:2025-04-19

1,1'-Biphenyl,4,4'-difluoro-2,2'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,4,4'-difluoro-2,2'-dimethoxy-
    • 4-fluoro-1-(4-fluoro-2-methoxy-phenyl)-2-methoxy-benzene
    • 4-fluoro-1-(4-fluoro-2-methoxyphenyl)-2-methoxybenzene
    • 2,2'-dimethoxy-4,4'-difluorobiphenyl
    • 4,4'-difluoro-2,2'-dimethoxybiphenyl
    • AC1L5CBM
    • AC1Q4OD2
    • AG-J-48270
    • AR-1F7853
    • CTK4J9289
    • NSC10369
    • NSC-10369
    • 5400-65-7
    • DTXSID80278866
    • Inchi: 1S/C14H12F2O2/c1-17-13-7-9(15)3-5-11(13)12-6-4-10(16)8-14(12)18-2/h3-8H,1-2H3
    • InChI Key: QIXUFJYYNZWNEZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)OC)C1C=CC(=CC=1OC)F

Computed Properties

  • Exact Mass: 250.08056
  • Monoisotopic Mass: 250.080536
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.185
  • Boiling Point: 254.2°C at 760 mmHg
  • Flash Point: 114.7°C
  • Refractive Index: 1.52
  • PSA: 18.46
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